Cas no 2150619-15-9 (Methyl 4-amino-4-ethylhexanoate)

• Product Name: Methyl 4-amino-4-ethylhexanoate
• CAS No: 2150619-15-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD34562167
• CID: 5612793
• PubChem ID: 165588559
• Update Time: 2025-05-24

Methyl 4-amino-4-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• 2150619-15-9
• methyl 4-amino-4-ethylhexanoate
• EN300-33372085
• Methyl 4-amino-4-ethylhexanoate

• MDL： MFCD34562167
• Inchi： 1S/C9H19NO2/c1-4-9(10,5-2)7-6-8(11)12-3/h4-7,10H2,1-3H3
• InChI Key： MZPDIEIXQOICTC-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(CC)(CC)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-ethylhexanoate

Research Brief on Methyl 4-amino-4-ethylhexanoate (CAS: 2150619-15-9) in Chemical Biology and Pharmaceutical Applications

Methyl 4-amino-4-ethylhexanoate (CAS: 2150619-15-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its amino and ethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a building block for novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for γ-aminobutyric acid (GABA) analogs. The research demonstrated that Methyl 4-amino-4-ethylhexanoate could be efficiently converted into bioactive molecules with enhanced blood-brain barrier permeability compared to traditional GABA derivatives. The structural flexibility of this compound allows for various modifications, enabling researchers to fine-tune pharmacological properties while maintaining the desired biological activity.

In synthetic chemistry applications, Methyl 4-amino-4-ethylhexanoate has shown remarkable utility as a chiral synthon. A recent publication in Organic Letters (2024) highlighted its use in asymmetric synthesis, where it served as a key intermediate for the production of optically active pharmaceutical compounds. The ethyl substitution at the 4-position was found to significantly influence the stereochemical outcome of reactions, offering new possibilities for the synthesis of enantiomerically pure drugs.

Pharmacokinetic studies conducted in 2024 revealed interesting absorption and distribution characteristics of Methyl 4-amino-4-ethylhexanoate derivatives. The methyl ester moiety was shown to enhance oral bioavailability while the amino group facilitated targeted delivery to specific tissues. These findings have spurred interest in developing prodrug formulations based on this chemical scaffold, particularly for drugs requiring improved tissue penetration.

Recent toxicological evaluations have provided important safety data regarding Methyl 4-amino-4-ethylhexanoate. Acute toxicity studies in animal models indicated favorable safety profiles at therapeutic doses, with no significant organ toxicity observed. However, researchers have noted the need for more comprehensive chronic toxicity studies to fully assess its long-term safety profile for potential pharmaceutical applications.

The compound's potential extends beyond therapeutic applications. A 2024 study in ACS Chemical Biology demonstrated its utility as a molecular probe for studying enzyme mechanisms. The unique structural features of Methyl 4-amino-4-ethylhexanoate make it an effective substrate analog for investigating the active sites of various enzymes, particularly those involved in amino acid metabolism.

Current challenges in the utilization of Methyl 4-amino-4-ethylhexanoate include optimizing synthetic routes for large-scale production and further characterizing its metabolic fate in biological systems. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting growing industry interest in its therapeutic potential.

Future research directions are likely to focus on structure-activity relationship studies to maximize the therapeutic potential of Methyl 4-amino-4-ethylhexanoate derivatives. The compound's versatility as a chemical building block positions it as a valuable asset in drug discovery programs targeting various disease areas, from neurological disorders to metabolic diseases.